Cas no 1499382-63-6 ((2-Bromo-3-fluorophenyl)methanesulfonamide)

• Product Name: (2-Bromo-3-fluorophenyl)methanesulfonamide
• CAS No: 1499382-63-6
• MF: C₇H₇BrFNO₂S
• MW: 268.103383302689
• MDL: MFCD24120449
• CID: 4602504
• PubChem ID: 81516191
• Update Time: 2025-11-02

(2-Bromo-3-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-bromo-3-fluorophenyl)methanesulfonamide
• (2-Bromo-3-fluorophenyl)methanesulfonamide

• MDL： MFCD24120449
• Inchi： 1S/C7H7BrFNO2S/c8-7-5(4-13(10,11)12)2-1-3-6(7)9/h1-3H,4H2,(H2,10,11,12)
• InChI Key： GKZONLMKRWLZDP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CS(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2-Bromo-3-fluorophenyl)methanesulfonamide

Comprehensive Overview of (2-Bromo-3-fluorophenyl)methanesulfonamide (CAS No. 1499382-63-6)

(2-Bromo-3-fluorophenyl)methanesulfonamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its CAS number 1499382-63-6 uniquely identifies this compound in chemical databases, making it essential for researchers and industry professionals. The molecule features a bromine and fluorine substitution on the phenyl ring, coupled with a methanesulfonamide functional group, which contributes to its unique reactivity and applications.

The growing interest in fluorinated compounds and brominated aromatic derivatives has positioned (2-Bromo-3-fluorophenyl)methanesulfonamide as a valuable intermediate in drug discovery. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and biologically active agents. Recent trends in medicinal chemistry highlight the importance of such compounds in developing treatments for chronic diseases, aligning with current healthcare demands.

From a synthetic chemistry perspective, CAS 1499382-63-6 offers versatile reactivity due to its halogen-substituted aromatic system. The presence of both bromine and fluorine allows for selective functionalization through cross-coupling reactions, nucleophilic substitutions, and other catalytic transformations. This makes it particularly useful in structure-activity relationship (SAR) studies and lead optimization processes in pharmaceutical development.

The physicochemical properties of (2-Bromo-3-fluorophenyl)methanesulfonamide contribute to its handling and application characteristics. With moderate solubility in common organic solvents and stability under standard laboratory conditions, this compound is manageable for various chemical synthesis applications. Its molecular weight and structural features make it suitable for high-throughput screening and combinatorial chemistry approaches.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods for synthesizing and utilizing compounds like (2-Bromo-3-fluorophenyl)methanesulfonamide. The development of catalytic processes and atom-economical transformations involving this intermediate represents an important area of current chemical research, addressing the industry's need for environmentally friendly synthesis routes.

The analytical characterization of CAS 1499382-63-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and identity, which are crucial for research applications. Standard quality control protocols for this chemical emphasize the importance of spectroscopic verification and chromatographic purity assessment.

Looking at market trends, the demand for halogenated pharmaceutical intermediates like (2-Bromo-3-fluorophenyl)methanesulfonamide continues to grow. The compound's relevance in developing targeted therapies and specialty chemicals makes it valuable in the fine chemicals sector. Current industry reports suggest increasing investment in custom synthesis of such specialized building blocks.

From a safety perspective, proper handling of (2-Bromo-3-fluorophenyl)methanesulfonamide requires standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment and ventilation systems should be used when working with this compound, following general chemical safety protocols and good laboratory practices.

The intellectual property landscape surrounding CAS 1499382-63-6 includes various patents describing its synthesis and applications. Companies active in pharmaceutical research and chemical innovation continue to explore novel uses for this compound, particularly in drug discovery programs targeting specific disease pathways.

Future research directions for (2-Bromo-3-fluorophenyl)methanesulfonamide may include exploring its potential in material science applications and advanced functional materials. The compound's unique structural features could make it valuable in developing specialty polymers or electronic materials, expanding its utility beyond traditional pharmaceutical applications.